Cas no 2284-20-0 (4-Methoxyphenyl isothiocyanate)

4-Methoxyphenyl isothiocyanate Properties

Names and Identifiers

• 1-isothiocyanato-4-methoxy-benzene
• 4-Methoxyphenyl isothiocyanate
• 1-Isothiocyanato-4-methoxybenzene
• p-Methoxyphenyl Isothiocyanate
• 4-MeOC6H4NCS
• 4-methoxybenzenisothiocyanate
• Benzene,1-isothiocyanato-4-methoxy
• Isothiocyanic Acid 4-Methoxyphenyl Ester
• p-MeOC6H4-NCS
• 4-Methoxyphenylisothiocyanate
• Benzene, 1-isothiocyanato-4-methoxy-
• VRPQCVLBOZOYCG-UHFFFAOYSA-N
• p-Anisyl isothiocyanate
• 4-Isothiocyanatoanisole
• p-methoxyphenylisothiocyanate
• NCIOpen2_000741
• 4-methox
• GEO-02886
• BCP26727
• FS-3847
• 4-methoxy phenyl isothiocyanate
• NSC-77713
• CHEMBL4755299
• NS00027273
• Phenylisothiocyanate, 4-methoxy
• J-802144
• NSC 77713
• MFCD00011676
• A15390
• EINECS 218-921-3
• D78362
• DTXSID00177387
• AKOS000212295
• 4-Methoxyphenyl isothiocyanate, 98%
• FT-0618960
• F2121-0325
• 1-isothiocyanato-4-methoxy benzene
• Z56921427
• EN300-17328
• SCHEMBL40681
• PD168608
• FT-0618949
• I0513
• NSC77713
• 4-methoxylphenyl isothiocyanate
• HJ7V98MU87
• 2284-20-0
• SY012198
• 1-Isothiocyanato-4-methoxybenzene #
• STK397868
• BBL012568
• +Expand

• MDL： MFCD00011676
• InChIKey： VRPQCVLBOZOYCG-UHFFFAOYSA-N
• Inchi： 1S/C8H7NOS/c1-10-8-4-2-7(3-5-8)9-6-11/h2-5H,1H3
• SMILES： S=C=NC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]
• BRN： 606967

Computed Properties

• Exact Mass: 165.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 165.024835
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 53.7

Experimental Properties

• LogP: 2.42950
• PSA: 53.68000
• Refractive Index: n20/D 1.653(lit.)
• Water Partition Coefficient: It hydrolyzes in water.
• Boiling Point: 281°C(lit.)
• Melting Point: 18 °C (lit.)
• Flash Point: Fahrenheit: 228.2 ° f
  Celsius: 109 ° c
  
• Color/Form: Grayish yellow liquid with pungent smell
• Solubility: Hydrolyzable
• Sensitiveness: Moisture Sensitive
• Density: 1.196 g/mL at 25 °C(lit.)

4-Methoxyphenyl isothiocyanate Security Information

• Symbol: GHS05 GHS08
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S27; S28
• Packing Group：III
• Packing Group：III
• Risk Phrases：R34; R42
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 1760 8/PG 2
• Hazard Statement： H314,H317,H334
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 34-42
• Signal Word：Danger
• HazardClass：8
• FLUKA BRAND F CODES：10-19-21

4-Methoxyphenyl isothiocyanate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides